O-7460
O-7460
In humans, two forms of diacylglycerol lipase, DAGLα and DAGLβ, generate the endocannabinoid 2-arachidonoyl glycerol (2-AG; Item No. 62160) by attacking DAG at the sn-1 position. O-7460 is a selective inhibitor of 2-AG biosynthesis via DAGLα (IC50 = 690 nM). It demonstrates much weaker inhibition towards human monoacylglycerol lipase and rat brain fatty acid amide hydrolase (IC50s > 10 µM) and does not bind to CB1 or CB2 cannabinoid receptors (Kis > 10 µM). At 0-12 mg/kg, i.p. in mice, O-7460 was reported to dose-dependently inhibit high-fat diet intake and reduce body weight.
Brand Name:
Vulcanchem
CAS No.:
1572051-31-0
VCID:
VC0057654
InChI:
InChI=1S/C25H48FO5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(27)31-24(21-29-23(2)3)22-30-32(4,26)28/h12-13,23-24H,5-11,14-22H2,1-4H3/b13-12-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OC(COC(C)C)COP(=O)(C)F
Molecular Formula:
C25H48FO5P
Molecular Weight:
478.6
O-7460
CAS No.: 1572051-31-0
Reference Standards
VCID: VC0057654
Molecular Formula: C25H48FO5P
Molecular Weight: 478.6
| CAS No. | 1572051-31-0 |
|---|---|
| Product Name | O-7460 |
| Molecular Formula | C25H48FO5P |
| Molecular Weight | 478.6 |
| IUPAC Name | [1-[fluoro(methyl)phosphoryl]oxy-3-propan-2-yloxypropan-2-yl] (Z)-octadec-9-enoate |
| Standard InChI | InChI=1S/C25H48FO5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(27)31-24(21-29-23(2)3)22-30-32(4,26)28/h12-13,23-24H,5-11,14-22H2,1-4H3/b13-12- |
| Standard InChIKey | ZLEFMXNNQCABDB-SEYXRHQNSA-N |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OC(COC(C)C)COP(=O)(C)F |
| Appearance | Assay:≥95%A solution in methyl acetate |
| Description | In humans, two forms of diacylglycerol lipase, DAGLα and DAGLβ, generate the endocannabinoid 2-arachidonoyl glycerol (2-AG; Item No. 62160) by attacking DAG at the sn-1 position. O-7460 is a selective inhibitor of 2-AG biosynthesis via DAGLα (IC50 = 690 nM). It demonstrates much weaker inhibition towards human monoacylglycerol lipase and rat brain fatty acid amide hydrolase (IC50s > 10 µM) and does not bind to CB1 or CB2 cannabinoid receptors (Kis > 10 µM). At 0-12 mg/kg, i.p. in mice, O-7460 was reported to dose-dependently inhibit high-fat diet intake and reduce body weight. |
| Synonyms | (9Z)-9-Octadecenoic Acid 2-[(Fluoromethylphosphinyl)oxy]-1-[(1-methylethoxy)methyl]ethyl Ester; |
| PubChem Compound | 132285144 |
| Last Modified | Nov 11 2021 |
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